Cholesteryl methyl carbonate
Cholesteryl methyl carbonate
Brand Name:
Vulcanchem
CAS No.:
15507-52-5
VCID:
VC21050966
InChI:
InChI=1S/C29H48O3/c1-19(2)8-7-9-20(3)24-12-13-25-23-11-10-21-18-22(32-27(30)31-6)14-16-28(21,4)26(23)15-17-29(24,25)5/h10,19-20,22-26H,7-9,11-18H2,1-6H3
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)OC)C)C
Molecular Formula:
C29H48O3
Molecular Weight:
444.7 g/mol
Cholesteryl methyl carbonate
CAS No.: 15507-52-5
Cat. No.: VC21050966
Molecular Formula: C29H48O3
Molecular Weight: 444.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 15507-52-5 |
|---|---|
| Molecular Formula | C29H48O3 |
| Molecular Weight | 444.7 g/mol |
| IUPAC Name | [10,13-dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] methyl carbonate |
| Standard InChI | InChI=1S/C29H48O3/c1-19(2)8-7-9-20(3)24-12-13-25-23-11-10-21-18-22(32-27(30)31-6)14-16-28(21,4)26(23)15-17-29(24,25)5/h10,19-20,22-26H,7-9,11-18H2,1-6H3 |
| Standard InChI Key | WHMGDIMLSAAHJQ-UHFFFAOYSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)OC(=O)OC)C)C |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)OC)C)C |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)OC)C)C |
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